Cas no 2227728-53-0 (rac-(1R,3R)-2,2-dimethyl-3-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227728-53-0
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 5749631
• PubChem ID: 165844577
• Update Time: 2023-11-14

rac-(1R,3R)-2,2-dimethyl-3-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227728-53-0
• EN300-1877418
• rac-(1R,3R)-2,2-dimethyl-3-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H20O2/c1-14(2,10-8-6-5-7-9-10)12-11(13(16)17)15(12,3)4/h5-9,11-12H,1-4H3,(H,16,17)/t11-,12-/m0/s1
• InChI Key： GUFIHPPGAMKWOJ-RYUDHWBXSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C(C1C=CC=CC=1)(C)C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų